3-(4-chlorophenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide

• IUPAC Name: 3-(4-chlorophenyl)-N-methyl-3-phenyl-N-(pyrimidin-4-ylmethyl)propanamide
• InChI: InChI=1S/C21H20ClN3O/c1-25(14-19-11-12-23-15-24-19)21(26)13-20(16-5-3-2-4-6-16)17-7-9-18(22)10-8-17/h2-12,15,20H,13-14H2,1H3
• InChI Key: BFNPDRQOQIVQRS-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC=NC=C1)C(=O)CC(C2=CC=CC=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H20ClN3O
• Molecular Weight: 365.9 g/mol

Description

3-(4-chlorophenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide, also known as CPNP, is a chemical compound that is widely used in scientific research. It is a psychoactive drug that belongs to the class of stimulants and is structurally similar to other popular stimulants such as amphetamines and cocaine. CPNP is commonly used in scientific research to study the mechanisms of action of stimulants and to develop new treatments for various neurological disorders.

Mechanism of Action

The mechanism of action of 3-(4-chlorophenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide involves the inhibition of the reuptake of dopamine, norepinephrine, and serotonin, which leads to an increase in their extracellular concentrations. This increase in neurotransmitter levels leads to an increase in the activity of the central nervous system, which results in increased alertness, attention, and motivation.
Biochemical and Physiological Effects:
This compound has been shown to have significant effects on the biochemical and physiological functions of the body. It increases heart rate, blood pressure, and body temperature, which are all typical effects of stimulants. This compound also increases the release of stress hormones such as cortisol and adrenaline, which can lead to increased anxiety and agitation.

Advantages and Limitations for Lab Experiments

3-(4-chlorophenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide is a useful tool in scientific research due to its ability to mimic the effects of other stimulants such as amphetamines and cocaine. This allows researchers to study the mechanisms of action of these drugs without using them directly, which can be dangerous and unethical. However, this compound has limitations in its use as a research tool due to its potential for abuse and addiction.

Future Directions

There are many potential future directions for research involving 3-(4-chlorophenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide. One area of interest is the development of new treatments for neurological disorders such as ADHD and depression. Another area of interest is the study of the long-term effects of this compound on the brain and body, which could provide valuable insights into the mechanisms of addiction and dependence. Additionally, research could focus on the development of new synthetic analogs of this compound with improved safety and efficacy profiles.

Synthesis Methods

The synthesis of 3-(4-chlorophenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide involves the condensation of 4-chlorobenzaldehyde, methylamine, and 4-pyrimidinylmethylamine with the help of a reducing agent such as sodium cyanoborohydride. The final product is obtained by recrystallization and purification using various techniques such as column chromatography and crystallization.

Scientific Research Applications

3-(4-chlorophenyl)-N-methyl-3-phenyl-N-(4-pyrimidinylmethyl)propanamide is widely used in scientific research to study the mechanisms of action of stimulants and to develop new treatments for various neurological disorders such as attention-deficit/hyperactivity disorder (ADHD), narcolepsy, and depression. This compound has been shown to increase the release of dopamine, norepinephrine, and serotonin, which are neurotransmitters that play a crucial role in regulating mood, attention, and motivation.